Cas no 53584-22-8 (Benzenethiol,(1,1-dimethylethyl)-)

• Product Name: Benzenethiol,(1,1-dimethylethyl)-
• CAS No: 53584-22-8
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 370574
• PubChem ID: 2795032
• Update Time: 2025-04-19

Benzenethiol,(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,(1,1-dimethylethyl)-
• tert-Butylbenzenethiol
• 2-(2-Methyl-2-propanyl)benzenethiol
• 2-(tert-Butyl)phenyl mercaptan
• DTXSID00383527
• 2-tertbutylbenzenethiol
• 2-(tert-Butyl)thiophenol
• 2-t-butylbenzenethiol
• NS00058746
• Benzenethiol, o-tert-butyl-
• CS-0119981
• Benzenethiol, 2-(1,1-dimethylethyl)-
• thiyl t-butylbenzene
• AKOS015908640
• UNII-7KA8Q65UQU
• 2-tert-butylbenzenethiol
• 2-t-butyl-thiophenol
• 2-tert-butylbenzene-1-thiol
• o-tert-Butylbenzenethiol
• 2-TERT-BUTYLTHIOPHENOL
• FT-0613431
• EINECS 258-646-6
• 2-(tert-Butyl)benzenethiol
• GEO-04077
• SCHEMBL732202
• 19728-41-7
• 2-tert-Butylthiophenol, AldrichCPR
• EN300-1845683
• A813899
• 53584-22-8
• 7KA8Q65UQU
• Benzenethiol,2-(1,1-dimethylethyl)-
• 2-tert-butyl-benzenethiol
• 2-(1,1-Dimethylethyl)benzenethiol

• Inchi： 1S/C10H14S/c1-10(2,3)8-6-4-5-7-9(8)11/h4-7,11H,1-3H3
• InChI Key： BKMGLHQPYYCKPO-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Density: 0.985g/cm3
• Boiling Point: 229.1ºC at 760mmHg
• Flash Point: 95.9ºC
• Refractive Index: 1.5600
• PSA: 0
• LogP: 3.27280